Cas no 14275-61-7 (trans-1,2-Bis(tributylstannyl)ethene)

• Product Name: trans-1,2-Bis(tributylstannyl)ethene
• CAS No: 14275-61-7
• MF: C₂₆H₅₆Sn₂
• MW: 606.142847061157
• MDL: MFCD01631299
• CID: 87282
• PubChem ID: 5378370
• Update Time: 2025-08-05

trans-1,2-Bis(tributylstannyl)ethene Chemical and Physical Properties

Names and Identifiers

• Bisbutylstannylethylene
• trans-1,2-Bis(tri-n-butylstannyl)ethylene
• (E)-1,2-Bis(tributylstannyl)ethene
• BIS(TRI-n-BUTYLSTANNYL)ETHYLENE, trans isomer
• trans-?1,?2-?Bis(tri-?n-?butylstannyl)?ethylene
• trans-1,2-Bis(tributylstannyl)ethene
• TRANS-1,2-BIS(TRIBUTYLSTANNYL)ETHYLENE
• tributyl-[(E)-2-tributylstannylethenyl]stannane
• (E)-1,2-Bis(tributylstannyl)ethylene
• (E)-1,2-Bis(tributyltin)ethylene
• (E)-1,2-Ethenediylbis[tributylstannane]
• -1,2-Bis(tributylstannyl)
• 2-Bis(tributylstannyl)ethene
• TRANS-BIS(TRI-N-BUTYLSTANNYL)ETHYLENE
• (E)-1,2-Ethenediylbis(tributylstannane)
• Stannane, 1,2-ethenediylbis[tributyl-
• Tributyl[(E)-2-(tributylstannyl)ethenyl]stannane
• AKOS015843032
• B1975
• DTXSID00418823
• J-524981
• PROSTAGLANDINF3ALPHA
• Tributyl[(E)-2-(tributylstannyl)ethenyl]stannane #
• (E)-1,2-bis-(tri-n-butylstannyl)-ethylene
• Stannane, (1E)-1,2-ethenediylbis[tributyl-
• tributyl[(1E)-2-(tributylstannyl)ethenyl]stannane
• GS-6197
• trans-1,2-Bis(tributylstannyl)ethene, 97%
• 14275-61-7
• F11312
• trans-1,2-bis(tri-n-butylstannyl) ethylene
• tributyl-[(Z)-2-tributylstannylethenyl]stannane
• MFCD01631299
• C26H56Sn2

• MDL： MFCD01631299
• Inchi： 1S/6C4H9.C2H2.2Sn/c6*1-3-4-2;1-2;;/h6*1,3-4H2,2H3;1-2H;;
• InChI Key： VNKOWRBFAJTPLS-UHFFFAOYSA-N
• SMILES： [Sn](/C=C/[Sn](CCCC)(CCCC)CCCC)(CCCC)(CCCC)CCCC
• BRN： 3613803

Computed Properties

• Exact Mass: 608.24300
• Monoisotopic Mass: 608.243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.15 g/cm3
• Melting Point: 180-182 ºC
• Boiling Point: 185°C 0,01mm
• Flash Point: >110℃(>230℉)(lit.)
• Refractive Index: 1.503
• Solubility: Insuluble (4.2E-6 g/L) (25 ºC),
• Water Partition Coefficient: Miscible with terahydrofuran and dimethyl formamide. Slightly miscible with water.
• PSA: 0.00000
• LogP: 10.31920
• Solubility: Not determined
• Sensitiveness: Air & Moisture Sensitive
• Vapor Pressure: No data available

trans-1,2-Bis(tributylstannyl)ethene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 2788
• Hazard Category Code： R21;R25;R36/38;R48/23/25;R50/53
• Safety Instruction： S35-S36/37/39-S45-S60-S61
• Hazardous Material Identification：
• Storage Condition：Cold storage
• HazardClass：6.1
• PackingGroup：II
• TSCA：No
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R21; R25; R36/38; R48/23/25; R50/53
• Packing Group：II
• Hazard Level：6.1

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on trans-1,2-Bis(tributylstannyl)ethene

Introduction to trans-1,2-Bis(tributylstannyl)ethene (CAS No. 14275-61-7)

trans-1,2-Bis(tributylstannyl)ethene, with the chemical formula (C₂₄H₅₁Sn₂) and CAS number 14275-61-7, is a significant organotin compound widely utilized in synthetic organic chemistry and materials science. This compound belongs to the class of bis(tributylstannyl) derivatives, characterized by its unique structure and reactivity. The presence of two tributylstannyl groups attached to a vinylene backbone imparts distinct properties that make it a valuable intermediate in various chemical transformations.

The synthesis of trans-1,2-Bis(tributylstannyl)ethene typically involves the reaction of 1,2-dibromoethane with tributyltin hydride in the presence of a suitable catalyst. This process highlights the compound's role as a precursor in cross-coupling reactions, particularly the Stille coupling, which is pivotal in constructing carbon-carbon bonds in organic synthesis. The high reactivity of the stannyl groups facilitates the formation of new carbon-carbon connections, making it indispensable in pharmaceutical and polymer chemistry.

In recent years, trans-1,2-Bis(tributylstannyl)ethene has garnered attention for its applications in the development of advanced materials. Its ability to undergo polymerization reactions under controlled conditions has led to the creation of novel polymeric structures with tailored properties. These materials exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance applications in industries such as aerospace and electronics.

The compound's significance extends to the pharmaceutical sector, where it serves as a key intermediate in the synthesis of biologically active molecules. Researchers have leveraged its reactivity to develop novel drug candidates with improved pharmacokinetic profiles. For instance, studies have demonstrated its utility in constructing complex heterocyclic frameworks that are prevalent in many therapeutic agents. The precision offered by trans-1,2-Bis(tributylstannyl)ethene in forming these structures underscores its importance in medicinal chemistry.

Recent advancements in green chemistry have prompted investigations into more sustainable synthetic routes for trans-1,2-Bis(tributylstannyl)ethene. Efforts are underway to minimize the use of hazardous reagents and improve reaction efficiency while maintaining high yields. These innovations align with global initiatives to reduce environmental impact without compromising on chemical performance. The development of catalytic systems that enhance selectivity and reduce waste has been a focal point in this research.

The role of trans-1,2-Bis(tributylstannyl)ethene in nanotechnology is another emerging area of interest. Its ability to form stable organometallic complexes has been exploited to create functionalized nanoparticles for applications in drug delivery systems. These nanoparticles can be engineered to target specific biological markers, improving the efficacy of therapeutic interventions. The compound's compatibility with various surface modifications allows for customization based on specific application requirements.

In conclusion, trans-1,2-Bis(tributylstannyl)ethene (CAS No. 14275-61-7) is a versatile organotin compound with broad applications across multiple scientific disciplines. Its unique reactivity and structural properties make it indispensable in synthetic chemistry, materials science, and pharmaceutical development. As research continues to uncover new methodologies and applications, the importance of this compound is expected to grow further, driving innovation and progress in these fields.